1,3-Difluoro-5-[2-(4-fluorophenyl)ethenyl]benzene

• CAS No.: 688348-26-7
• Molecular Formula: C14H9F3
• Molecular Weight: 234.22 g/mol
• IUPAC Name: 1,3-difluoro-5-[2-(4-fluorophenyl)ethenyl]benzene
• InChI: InChI=1S/C14H9F3/c15-12-5-3-10(4-6-12)1-2-11-7-13(16)9-14(17)8-11/h1-9H
• InChI Key: AISCLLWJTMIDPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC2=CC(=CC(=C2)F)F)F

Description

1,3-Difluoro-5-[2-(4-fluorophenyl)ethenyl]benzene is a useful research compound. Its molecular formula is C14H9F3 and its molecular weight is 234.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 25 mL round bottom flask was charged with p-xylene (10 mL), Pd(OAc)2 (11.3 mg, 0.05 mmol), 1,3-bis-(2,6-diisopropylphenyl)imidazolinium chloride (21.4 mg, 0.05 mmol), 3,5-difluorobenzoyl chloride (0.89 g, 5 mmol), 4-fluorostyrene (0.74 g, 6 mmol), and N-methyl morpholine (0.69 g, 6 mmol). The mixture was stirred at 120° C. for 3.5 h under nitrogen atmosphere. Then it was cooled to room temperature and EtOAc was added and filtered. The filtrate was washed with brine and dried over Na2SO4. Then it was filtered and purified via flash chromatography and gave the product (0.94 g, 80%) as white solid. Data are: 1H NMR (CDCl3, 300 MHz) δ 7.47 (m, 2H), 7.08-6.88 (m, 6H), 6.70 (tt, 1H); 13C NMR (CDCl3, 75 MHz) δ 163.52 (dd), 162.98 (d), 140.82 (t), 132.77, 130.26, 128.58 (d), 126.53, 116.03 (d), 109.20 (q), 102.98 (t); 19F NMR (CDCl3, 282 MHz) δ −31207.2 (q, 2F), −31965.6 (q, 1F); HRMS (EI+) found 234.0645 M+, calcd 234.0656 for C14H9F3.